Cas no 2092640-21-4 (5-(chloromethyl)-1-(3,5-difluorobenzyl)-1H-imidazole)

• Product Name: 5-(chloromethyl)-1-(3,5-difluorobenzyl)-1H-imidazole
• CAS No: 2092640-21-4
• MF: C₁₁H₉ClF₂N₂
• MW: 242.652368307114
• CID: 5723208
• PubChem ID: 121199543
• Update Time: 2025-10-22

5-(chloromethyl)-1-(3,5-difluorobenzyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2092640-21-4
• F1907-1341
• AKOS026706925
• 5-(chloromethyl)-1-(3,5-difluorobenzyl)-1H-imidazole
• 5-(chloromethyl)-1-[(3,5-difluorophenyl)methyl]imidazole
• 1H-Imidazole, 5-(chloromethyl)-1-[(3,5-difluorophenyl)methyl]-

• Inchi： 1S/C11H9ClF2N2/c12-4-11-5-15-7-16(11)6-8-1-9(13)3-10(14)2-8/h1-3,5,7H,4,6H2
• InChI Key： PNRCNMBZZMLKKF-UHFFFAOYSA-N
• SMILES： ClCC1=CN=CN1CC1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 242.0422323g/mol
• Monoisotopic Mass: 242.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 365.3±37.0 °C(Predicted)
• pka: 5.67±0.34(Predicted)

Additional information on 5-(chloromethyl)-1-(3,5-difluorobenzyl)-1H-imidazole

Comprehensive Overview of 5-(chloromethyl)-1-(3,5-difluorobenzyl)-1H-imidazole (CAS No. 2092640-21-4)

5-(chloromethyl)-1-(3,5-difluorobenzyl)-1H-imidazole (CAS No. 2092640-21-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their versatile applications in drug discovery and material science. The presence of both chloromethyl and difluorobenzyl groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazole derivatives has surged due to their role in developing novel therapeutics, particularly in oncology and antimicrobial research. The compound’s unique structural features, such as the chloromethyl moiety, enable facile functionalization, making it a preferred choice for medicinal chemists. Additionally, the 3,5-difluorobenzyl group enhances its bioavailability and metabolic stability, which are critical factors in drug design.

From an industrial perspective, 5-(chloromethyl)-1-(3,5-difluorobenzyl)-1H-imidazole is often utilized in the synthesis of small molecule inhibitors and biologically active compounds. Its applications extend to agrochemicals, where it serves as a building block for crop protection agents. Researchers are also exploring its potential in material science, particularly in the development of advanced polymers and coating materials.

The compound’s CAS No. 2092640-21-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Common queries include its synthetic routes, physicochemical properties, and safety data. Recent trends indicate a rising interest in green chemistry approaches for its production, aligning with global sustainability goals. Researchers are investigating catalyst-free and solvent-free methods to minimize environmental impact.

Another area of interest is the compound’s potential in personalized medicine. With advancements in computational chemistry, scientists are leveraging molecular docking and QSAR modeling to predict its interactions with biological targets. This has opened new avenues for drug repurposing and combination therapies, addressing unmet medical needs.

In summary, 5-(chloromethyl)-1-(3,5-difluorobenzyl)-1H-imidazole (CAS No. 2092640-21-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural versatility and compatibility with modern synthetic techniques make it a cornerstone in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.